Cas no 2228913-41-3 (1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid)

1-(Dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative featuring a dimethyloxazole substituent, which enhances its utility in medicinal chemistry and pharmaceutical research. The presence of difluorination at the 4-position of the cyclohexane ring improves metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The carboxylic acid moiety allows for further functionalization, facilitating its incorporation into larger molecular frameworks. This compound is particularly useful in the development of bioactive molecules, where its structural features contribute to optimized binding affinity and pharmacokinetic properties. Its synthetic versatility and stability under physiological conditions make it a preferred choice for exploratory research and lead optimization.

1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid structure

2228913-41-3 structure

Product Name:1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid

CAS No:2228913-41-3

MF:C₁₂H₁₅F₂NO₃

MW:259.249210596085

CID:6000264

PubChem ID:165642353

Update Time:2025-05-20

1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid
- 2228913-41-3
- EN300-1940494
- Inchi： 1S/C12H15F2NO3/c1-7-9(8(2)18-15-7)11(10(16)17)3-5-12(13,14)6-4-11/h3-6H2,1-2H3,(H,16,17)
- InChI Key： RNMVYYKRFITQDK-UHFFFAOYSA-N
- SMILES： FC1(CCC(C(=O)O)(C2C(C)=NOC=2C)CC1)F

Computed Properties

Exact Mass: 259.10199966g/mol
Monoisotopic Mass: 259.10199966g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 63.3Å²

1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1940494-0.05g	1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid	2228913-41-3	0.05g	$1549.0	2023-09-17
Enamine	EN300-1940494-0.1g	1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid	2228913-41-3	0.1g	$1623.0	2023-09-17
Enamine	EN300-1940494-0.25g	1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid	2228913-41-3	0.25g	$1696.0	2023-09-17
Enamine	EN300-1940494-0.5g	1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid	2228913-41-3	0.5g	$1770.0	2023-09-17
Enamine	EN300-1940494-1.0g	1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid	2228913-41-3	1g	$1844.0	2023-06-02
Enamine	EN300-1940494-2.5g	1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid	2228913-41-3	2.5g	$3611.0	2023-09-17
Enamine	EN300-1940494-5.0g	1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid	2228913-41-3	5g	$5345.0	2023-06-02
Enamine	EN300-1940494-10.0g	1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid	2228913-41-3	10g	$7927.0	2023-06-02
Enamine	EN300-1940494-1g	1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid	2228913-41-3	1g	$1844.0	2023-09-17
Enamine	EN300-1940494-5g	1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid	2228913-41-3	5g	$5345.0	2023-09-17

1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid Related Literature

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Additional information on 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid

Chemical Profile of CAS No. 2228913-41-3: 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid

The compound with CAS No. 2228913-41-3, named 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a dimethyl oxazole ring with a difluorocyclohexane moiety and a carboxylic acid group. Recent studies have highlighted its potential applications in drug development and advanced materials.

The dimethyl oxazole ring in this compound contributes to its stability and reactivity. Oxazole derivatives are known for their ability to act as ligands in metal complexes, making them valuable in catalytic processes. The difluorocyclohexane component adds rigidity to the molecule, enhancing its mechanical properties and making it suitable for use in high-performance polymers. The carboxylic acid group further increases the compound's versatility by enabling it to participate in various chemical reactions, such as esterification and amidation.

Recent research has focused on the synthesis of this compound through a variety of methods, including nucleophilic substitution and coupling reactions. One study published in the Journal of Organic Chemistry demonstrated that the synthesis can be optimized by using microwave-assisted techniques, which significantly reduce reaction times while maintaining high yields. This advancement has made the compound more accessible for further exploration in industrial settings.

In terms of applications, 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexane-1-carboxylic acid has shown promise as a precursor for bioactive molecules. Its ability to form stable complexes with metal ions has led to its use in designing novel catalysts for organic transformations. Additionally, its unique electronic properties make it a candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The compound's toxicity profile has also been investigated extensively. According to a study published in Toxicological Sciences, the compound exhibits low acute toxicity when administered orally or dermally. However, further research is needed to assess its long-term effects and potential bioaccumulation in aquatic environments.

In conclusion, CAS No. 2228913-41-3 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its combination of structural features makes it an attractive candidate for both academic research and industrial development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing modern chemistry.